2-((4-((4-(tert-Butyl)phenyl)sulfonamido)-1-hydroxynaphthalen-2-yl)thio)acetic acid

• IUPAC Name: 2-[4-[(4-tert-butylphenyl)sulfonylamino]-1-hydroxynaphthalen-2-yl]sulfanylacetic acid
• InChI: InChI=1S/C22H23NO5S2/c1-22(2,3)14-8-10-15(11-9-14)30(27,28)23-18-12-19(29-13-20(24)25)21(26)17-7-5-4-6-16(17)18/h4-12,23,26H,13H2,1-3H3,(H,24,25)
• InChI Key: OPOQSWDNJPCXKP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C3=CC=CC=C32)O)SCC(=O)O
• Molecular Formula: C22H23NO5S2
• Molecular Weight: 445.6 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the naphthalene ring, the introduction of the sulfonamide group, and the attachment of the carboxylic acid group. Without specific literature or patents detailing the synthesis, it’s difficult to provide a detailed synthesis analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar carboxylic acid and sulfonamide groups could enhance its solubility in polar solvents. The naphthalene ring might increase its solubility in nonpolar solvents.

Scientific Research Applications

Synthesis and Characterization

Researchers have synthesized and characterized novel compounds with structural similarities to the queried chemical, exploring its potential in various fields. For instance, novel compounds involving hydroxynaphthalene and sulfonamido groups have been synthesized and characterized, exhibiting significant antimicrobial activities due to the presence of substituents like chlorine on the main nucleus. These studies highlight the chemical's role in developing potential antimicrobial agents (Sherekar, Padole, & Kakade, 2022), (Sherekar, Kakade, & Padole, 2021).

Biological Screening

A series of compounds with structural elements akin to the queried chemical have been prepared and subjected to in vitro biological screening. These compounds, containing the sulfonamide moiety, were assessed for antimicrobial activity, revealing their potential in fighting infections (El-Gaby et al., 2018).

Interaction with Biomolecules

Studies have been conducted to understand the interaction of similar compounds with biomolecules like bovine serum albumin (BSA). These interactions were meticulously analyzed through fluorescence and UV–vis spectral studies, providing insights into the binding dynamics and potential biological implications (Meng et al., 2012).

Antimicrobial Properties

Compounds structurally related to the queried chemical have been synthesized and evaluated for their antimicrobial properties. These studies underscore the potential of such compounds in developing new antimicrobial agents, showcasing their effectiveness against various bacterial and fungal strains (Patel et al., 2010), (Hussain et al., 2022).